Cas no 929617-36-7 (tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate)

• Product Name: tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate
• CAS No: 929617-36-7
• MF: C₁₂H₁₂BrClN₂O₂
• MW: 331.592881202698
• CID: 1081958
• PubChem ID: 71748559
• Update Time: 2025-05-22

tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate
• tert-butyl 5-bromo-3-chloroindazole-1-carboxylate
• 929617-36-7
• DTXSID60857653
• tert-Butyl5-bromo-3-chloro-1H-indazole-1-carboxylate
• 1H-Indazole-1-carboxylic acid, 5-bromo-3-chloro-, 1,1-dimethylethylester

• Inchi： 1S/C12H12BrClN2O2/c1-12(2,3)18-11(17)16-9-5-4-7(13)6-8(9)10(14)15-16/h4-6H,1-3H3
• InChI Key： CRIBDWQJNRCEQE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=NN2C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 329.97707g/mol
• Monoisotopic Mass: 329.97707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate

tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate (CAS No. 929617-36-7)

tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate is a highly specialized organic compound with the CAS registry number 929617-36-7. This compound belongs to the class of indazole derivatives, which are known for their unique structural and chemical properties. Indazoles are heterocyclic aromatic compounds consisting of a benzene ring fused with a pyrazole ring, making them versatile building blocks in organic synthesis and drug discovery.

The structure of tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate features a bromine atom at the 5-position and a chlorine atom at the 3-position on the indazole ring. The carboxylate group is attached at the 1-position, specifically as a tert-butyl ester. This substitution pattern suggests that the compound may exhibit unique electronic and steric properties, which are highly desirable in various chemical and biological applications.

Recent studies have highlighted the potential of indazole derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. For instance, tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate has been investigated for its potential as a lead compound in anti-cancer drug design. The bromine and chlorine substituents on the indazole ring may enhance the compound's ability to interact with specific biological targets, such as kinases or other enzymes involved in cancer progression.

In addition to its medicinal applications, tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate has also been explored in materials science. The compound's aromaticity and functional groups make it a promising candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) or photovoltaic materials. Researchers have reported that indazole derivatives can exhibit favorable electronic properties, including high electron mobility and stability under ambient conditions.

The synthesis of tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity of the product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and improving scalability.

From an environmental perspective, tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate has been studied for its biodegradability and ecological impact. Initial assessments suggest that the compound may undergo slow degradation under aerobic conditions, though further research is needed to fully understand its environmental fate. Regulatory agencies have emphasized the importance of assessing such compounds' environmental impact to ensure sustainable chemical practices.

In conclusion, tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate (CAS No. 929617